Cas no 2138381-84-5 (1-(5-Chloro-2-fluorophenyl)-2,3-dimethoxybenzene)

• Product Name: 1-(5-Chloro-2-fluorophenyl)-2,3-dimethoxybenzene
• CAS No: 2138381-84-5
• MF: C₁₄H₁₂ClFO₂
• MW: 266.695286750793
• CID: 5949159
• PubChem ID: 165840934
• Update Time: 2025-06-13

1-(5-Chloro-2-fluorophenyl)-2,3-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2138381-84-5
• 1-(5-chloro-2-fluorophenyl)-2,3-dimethoxybenzene
• EN300-764884
• 1-(5-Chloro-2-fluorophenyl)-2,3-dimethoxybenzene

• Inchi： 1S/C14H12ClFO2/c1-17-13-5-3-4-10(14(13)18-2)11-8-9(15)6-7-12(11)16/h3-8H,1-2H3
• InChI Key： JTVYDSRHJPTWHQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C1C=CC=C(C=1OC)OC)F

Computed Properties

• Exact Mass: 266.0509855g/mol
• Monoisotopic Mass: 266.0509855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-(5-Chloro-2-fluorophenyl)-2,3-dimethoxybenzene

Comprehensive Overview of 1-(5-Chloro-2-fluorophenyl)-2,3-dimethoxybenzene (CAS No. 2138381-84-5)

1-(5-Chloro-2-fluorophenyl)-2,3-dimethoxybenzene (CAS No. 2138381-84-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its chloro-fluorophenyl and dimethoxybenzene moieties, serves as a key intermediate in the synthesis of bioactive molecules. Its molecular framework offers versatility in drug design, particularly in targeting enzyme inhibition and receptor modulation, making it a subject of interest for researchers exploring central nervous system (CNS) disorders and anti-inflammatory therapies.

In recent years, the demand for fluorinated aromatic compounds like 1-(5-Chloro-2-fluorophenyl)-2,3-dimethoxybenzene has surged, driven by their enhanced metabolic stability and bioavailability. These properties align with the growing focus on precision medicine and sustainable chemistry, addressing challenges such as drug resistance and environmental persistence. The compound's electron-withdrawing groups (e.g., chloro and fluoro substituents) contribute to its reactivity, enabling applications in cross-coupling reactions and catalysis, which are critical for green chemistry initiatives.

From an industrial perspective, CAS No. 2138381-84-5 is often discussed in the context of high-throughput screening (HTS) and fragment-based drug discovery. Its structural motifs are frequently leveraged to optimize lead compounds for improved pharmacokinetic profiles. Researchers also highlight its potential in crystal engineering, where its supramolecular interactions aid in designing co-crystals with tailored physicochemical properties. These advancements resonate with the broader scientific community's pursuit of materials science innovations and personalized therapeutics.

The synthesis of 1-(5-Chloro-2-fluorophenyl)-2,3-dimethoxybenzene typically involves palladium-catalyzed coupling or nucleophilic aromatic substitution, methods that align with the industry's shift toward atom-efficient protocols. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure purity, a critical factor given the compound's role in preclinical studies. This rigor underscores the importance of quality-by-design (QbD) principles in modern chemical manufacturing.

Emerging trends also link CAS No. 2138381-84-5 to computational chemistry and AI-driven molecular modeling. Virtual screening tools leverage its 3D conformational data to predict binding affinities, accelerating hit-to-lead optimization. Such applications are particularly relevant amid rising interest in digital transformation within life sciences. Furthermore, the compound's lipophilicity and logP values are frequently analyzed to assess its suitability for blood-brain barrier (BBB) penetration, a hot topic in neurodegenerative disease research.

In summary, 1-(5-Chloro-2-fluorophenyl)-2,3-dimethoxybenzene exemplifies the intersection of medicinal chemistry and advanced material design. Its multifaceted applications—from drug development to catalysis—reflect the compound's adaptability to evolving scientific paradigms. As research continues to explore its potential, this molecule remains a cornerstone in the quest for next-generation therapeutics and sustainable industrial processes.